Cas no 1195-45-5 (4-Fluorophenyl isocyanate)

• Product Name: 4-Fluorophenyl isocyanate
• CAS No: 1195-45-5
• MF: C₇H₄FNO
• MW: 137.111165046692
• MDL: MFCD00002023
• CID: 41021
• PubChem ID: 70955
• Update Time: 2025-05-19

4-Fluorophenyl isocyanate Chemical and Physical Properties

Names and Identifiers

• 4-Fluorophenyl isocyanate
• 1-Fluoro-4-isocyanatobenzene
• 4-FLUORPHENYLISOCYANAT
• Isocyanic Acid 4-Fluorophenyl Ester
• P-FLUOROPHENYL ISOCYANATE
• Isocyanicacid, p-fluorophenyl ester (7CI,8CI)
• 4-Fluoro-1-isocyanatobenzene
• 4-Fluoroisocyanatobenzene
• NSC 82348
• p-Fluorobenzene isocyanate
• 4-Fluorophenylisocyanate
• Benzene, 1-fluoro-4-isocyanato-
• 1-fluoro-4-isocyanato-benzene
• Benzene,1-fluoro-4-isocyanato-
• DSVGFKBFFICWLZ-UHFFFAOYSA-N
• 4-fluorobenzenisocyanate
• PARAGOS 331046
• P-FLUORO PHENYL ISOCYANIC ESTER
• P
• AKOS000120358
• Isocyanic acid p-fluorophenyl ester
• F1945-0006
• Isocyanic acid, p-fluorophenyl ester
• SCHEMBL93163
• B2A7JE8GHW
• parafluorophenyl isocyanate
• I0339
• AS-19235
• NSC82348
• W-108508
• EN300-20381
• BB 0259238
• MFCD00002023
• GEO-03776
• A804312
• 4-fluoro phenyl isocyanate
• para-fluorophenyl isocyanate
• p-fluor-phenylisocyanate
• p-fluorophenylisocyanate
• J-504628
• 4-Fluorophenyl isocyanate, 99%
• NSC-82348
• AM62613
• InChI=1/C7H4FNO/c8-6-1-3-7(4-2-6)9-5-10/h1-4H
• 4-fluoro-phenylisocyanate
• UNII-B2A7JE8GHW
• 4fluorophenyl isocyanate
• DTXSID00152472
• FT-0618554
• EINECS 214-799-0
• 4-fluoro phenylisocyanate
• 1-Fluoro-4-isocyanatobenzene #
• DSVGFKBFFICWLZ-UHFFFAOYSA-
• 1195-45-5
• 4-fluoro-phenyl isocyanate
• 4-fluorophenyl-isocyanate
• 1-fluoro-4-isocyanato-benzen
• F14335_ALDRICH
• SB 01844
• ZINC00164841
• 4-Fluorophenyl isocyate
• 4-Isocyanatofluorobenzene, 1-Fluoro-4-isocyanatobenzene
• DB-041478
• ALBB-007519
• STK504589
• 214-799-0
• FF07776
• DTXCID1074963
• 206-966-1

• MDL： MFCD00002023
• Inchi： 1S/C7H4FNO/c8-6-1-3-7(4-2-6)9-5-10/h1-4H
• InChI Key： DSVGFKBFFICWLZ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)N=C=O
• BRN： 471609

Computed Properties

• Exact Mass: 137.02800
• Monoisotopic Mass: 137.028
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.8
• Topological Polar Surface Area: 29.4

Experimental Properties

• Color/Form: colorless liquid
• Density: 1.206 g/mL at 25 °C(lit.)
• Boiling Point: 68°C/15mmHg(lit.)
• Flash Point: Degrees Fahrenheit:127.4°F
  Degrees Celsius:53°C
  
• Refractive Index: n20/D 1.5141(lit.)
• Water Partition Coefficient: decomposition
• PSA: 29.43000
• LogP: 1.79300
• Solubility: Not determined
• Sensitiveness: Moisture Sensitive/Lachrymatory

4-Fluorophenyl isocyanate Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H226-H301+H331-H315-H319-H335
• Warning Statement： P210-P233-P240-P241+P242+P243-P261-P264-P270-P271-P280-P301+P310+P330-P302+P352+P332+P313+P362+P364-P304+P340+P311-P305+P351+P338+P337+P313-P403+P233-P405-P501
• Hazardous Material transportation number：UN 3080 6.1/PG 2
• WGK Germany：3
• Hazard Category Code： 20/21/22-36-42
• Safety Instruction： S23-S26-S36/37-S45-S38-S28A
• FLUKA BRAND F CODES：1-10-19
• Hazardous Material Identification：
• HazardClass：6.1 (3)
• PackingGroup：III
• Storage Condition：0-10°C
• Safety Term：3
• Packing Group：III
• Risk Phrases：R26; R20/21/22; R36/37/38; R42

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes
• Pharmaceutical and Biochemical Products Medicinal Building Blocks Fluorine containing Building Blocks

Additional information on 4-Fluorophenyl isocyanate

Chemical Profile of 4-Fluorophenyl isocyanate (CAS No. 1195-45-5)

4-Fluorophenyl isocyanate, identified by its Chemical Abstracts Service (CAS) number 1195-45-5, is a fluorinated aromatic isocyanate derivative that has garnered significant attention in the field of organic synthesis and pharmaceutical chemistry. This compound serves as a versatile intermediate in the preparation of various functional materials, including polymers, agrochemicals, and biologically active molecules. The presence of a fluorine atom at the para position relative to the isocyanate group enhances its reactivity and utility in synthetic pathways, making it a valuable building block for researchers exploring novel chemical architectures.

The synthesis and applications of 4-fluorophenyl isocyanate have been extensively studied due to its unique electronic properties and its ability to participate in diverse chemical transformations. Recent advancements in green chemistry have led to the development of more sustainable methods for producing this compound, emphasizing atom economy and reduced environmental impact. For instance, catalytic processes employing transition metals have been optimized to improve yields while minimizing waste generation, aligning with global efforts toward sustainable industrial practices.

In the realm of pharmaceutical research, 4-fluorophenyl isocyanate has been utilized as a key precursor in the development of novel therapeutic agents. Its incorporation into heterocyclic scaffolds has yielded compounds with enhanced binding affinity and selectivity for biological targets. Notably, studies have demonstrated its role in generating fluorinated analogs of existing drugs, which exhibit improved pharmacokinetic profiles. The fluorine atom's ability to modulate lipophilicity and metabolic stability has made this compound particularly attractive for medicinal chemists seeking to optimize drug candidates.

Moreover, the chemical reactivity of 4-fluorophenyl isocyanate has been leveraged in polymer science, where it serves as a monomer or crosslinking agent for high-performance materials. The introduction of fluorine into polymeric structures enhances thermal stability and chemical resistance, making such materials suitable for demanding applications in aerospace, electronics, and coatings industries. Researchers have also explored its use in the synthesis of fluorinated polyurethanes, which exhibit exceptional properties such as low friction coefficients and biocompatibility.

The spectroscopic characterization of 4-fluorophenyl isocyanate provides critical insights into its molecular structure and dynamics. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, infrared (IR) spectroscopy, and mass spectrometry (MS) have been employed to elucidate its conformational preferences and intermolecular interactions. These analytical methods are essential for ensuring the purity and consistency of the compound during scale-up processes in industrial settings.

Recent research has also highlighted the role of 4-fluorophenyl isocyanate in bioconjugation chemistry. Its reactivity with nucleophilic species allows for the facile attachment of biomolecules such as peptides and proteins, facilitating the development of diagnostic tools and therapeutic biologics. The ability to precisely modify biomacromolecules with fluorinated aryl groups opens new avenues for drug design, particularly in targeted therapies where specific molecular recognition is paramount.

The industrial production of 4-fluorophenyl isocyanate adheres to stringent quality control measures to ensure safety and efficacy across various applications. Manufacturers employ advanced purification techniques such as distillation under inert conditions to isolate the compound from potential impurities. Additionally, protocols for handling this substance prioritize worker safety by utilizing closed-system processing and personal protective equipment (PPE), reflecting industry best practices in chemical manufacturing.

Future directions in the study of 4-fluorophenyl isocyanate may focus on expanding its utility in emerging fields such as nanotechnology and materials science. The integration of fluorinated aromatic units into nanomaterials could lead to innovations in electronic devices and energy storage systems. Furthermore, computational modeling techniques are being increasingly applied to predict the behavior of this compound under different conditions, aiding researchers in designing more efficient synthetic routes.

In summary,4-Fluorophenyl isocyanate (CAS No. 1195-45-5) represents a cornerstone compound in modern chemical research, with applications spanning pharmaceuticals, polymers, and advanced materials. Its unique structural features—particularly the presence of a fluorine atom—endow it with exceptional reactivity and functional versatility. As scientific understanding continues to evolve,this compound will undoubtedly remain at the forefront of innovation, driving progress across multiple disciplines.